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Compound of Interest

Ethyl 1-(phenylsulfonyl)piperidine-
Compound Name:
4-carboxylate

Cat. No.: B016171

An In-depth Technical Guide on Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate

This technical guide provides a comprehensive overview of Ethyl 1-
(phenylsulfonyl)piperidine-4-carboxylate, a compound of interest for researchers, scientists,
and professionals in drug development. Due to its structural motifs, this molecule is a valuable
intermediate in the synthesis of various pharmaceutical agents. Piperidine derivatives are
known to be core structures in many bioactive compounds, and the addition of a phenylsulfonyl
group can significantly influence the molecule's physicochemical properties and biological
activity.

Molecular Profile

The fundamental properties of Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate are detailed
below. The molecular formula is C14H19NO4S, and the calculated molecular weight is
approximately 313.37 g/mol .

Structural and Physicochemical Data

For comparative analysis, the following table summarizes the key data for Ethyl 1-
(phenylsulfonyl)piperidine-4-carboxylate and a selection of structurally related analogs. This
contextual data is essential for understanding the influence of minor structural modifications on
the overall properties of the molecule.
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Molecular
Compound Molecular .
Weight (g/mol CAS Number Notes
Name Formula )
Ethyl 1- )
The primary
(phenylsulfonyl)p 313.37 ) ) )
o C14H19NO4S Not Available subject of this
iperidine-4- (Calculated) ]
guide.
carboxylate
A close analog
Ethyl 1- with a
(methylsulfonyl) methylsulfonyl
S y Yo C9H17NO4S 235.30 320424-42-8 _ y Y
iperidine-4- instead of a
carboxylate phenylsulfonyl
group.[1][2]
Features an
Ethyl 1-
) ethylsulfonyl
(ethylsulfonyl)pip 249.33
o C10H19NO4S 832118-87-3 group on the
eridine-4- (Calculated) o
piperidine
carboxylate )
nitrogen.[3]
Arelated
Ethyl 4- .
compound with a
(phenylsulfonyl)p ] ) o
) i C13H18N204Ss 298.35 Not Available piperazine ring
iperazine-1- .
instead of
carboxylate L
piperidine.[4]
Ethyl 1- )
o ) An analog with a
benzylpiperidine- C15H21NO2 247.33 Not Available

4-carboxylate

benzyl group.[5]

Experimental Protocols

The synthesis of Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate can be achieved through

the sulfonylation of the parent piperidine. The following protocol is a standard method adapted

from the synthesis of analogous compounds.
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Synthesis of Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate

Materials:

o Ethyl piperidine-4-carboxylate

o Benzenesulfonyl chloride

» Triethylamine (or another suitable base)

¢ Dichloromethane (or another suitable aprotic solvent)
e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and magnetic stirrer
» Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve ethyl
piperidine-4-carboxylate in anhydrous dichloromethane. Cool the solution to 0 °C in an ice
bath.

» Addition of Base: Add triethylamine to the solution. This will act as a base to neutralize the
hydrochloric acid byproduct of the reaction.

» Addition of Sulfonylating Agent: While maintaining the temperature at 0 °C, add
benzenesulfonyl chloride dropwise to the stirred solution.

» Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for
several hours until the reaction is complete (monitoring by thin-layer chromatography is
recommended).
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o Work-up:

o Quench the reaction by adding water.

[¢]

Separate the organic layer.

[¢]

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution
and then with brine.

o

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

[e]

Filter off the drying agent.

 Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator to
yield the crude product. The crude product can be further purified by column chromatography
on silica gel.

Visualized Workflow

The following diagram illustrates the synthetic pathway for Ethyl 1-
(phenylsulfonyl)piperidine-4-carboxylate.
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Caption: Synthetic pathway for Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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